Triclonide
Triclonide
Brand Name:
Vulcanchem
CAS No.:
26849-57-0
VCID:
VC0194722
InChI:
InChI=1S/C24H28Cl3FO4/c1-20(2)31-19-9-13-14-8-16(28)15-7-12(29)5-6-21(15,3)23(14,27)17(26)10-22(13,4)24(19,32-20)18(30)11-25/h5-7,13-14,16-17,19H,8-11H2,1-4H3/t13-,14-,16-,17-,19+,21-,22-,23-,24+/m0/s1
SMILES:
CC1(OC2CC3C4CC(C5=CC(=O)C=CC5(C4(C(CC3(C2(O1)C(=O)CCl)C)Cl)Cl)C)F)C
Molecular Formula:
C24H28Cl3FO4
Molecular Weight:
505.8 g/mol
Triclonide
CAS No.: 26849-57-0
VCID: VC0194722
Molecular Formula: C24H28Cl3FO4
Molecular Weight: 505.8 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 26849-57-0 |
|---|---|
| Product Name | Triclonide |
| Molecular Formula | C24H28Cl3FO4 |
| Molecular Weight | 505.8 g/mol |
| IUPAC Name | (1S,2S,4R,8S,9S,11S,12R,13S,19S)-11,12-dichloro-8-(2-chloroacetyl)-19-fluoro-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-16-one |
| Standard InChI | InChI=1S/C24H28Cl3FO4/c1-20(2)31-19-9-13-14-8-16(28)15-7-12(29)5-6-21(15,3)23(14,27)17(26)10-22(13,4)24(19,32-20)18(30)11-25/h5-7,13-14,16-17,19H,8-11H2,1-4H3/t13-,14-,16-,17-,19+,21-,22-,23-,24+/m0/s1 |
| Standard InChIKey | VSVSLEMVVAYTQW-VSXGLTOVSA-N |
| SMILES | CC1(OC2CC3C4CC(C5=CC(=O)C=CC5(C4(C(CC3(C2(O1)C(=O)CCl)C)Cl)Cl)C)F)C |
| Canonical SMILES | CC1(OC2CC3C4CC(C5=CC(=O)C=CC5(C4(C(CC3(C2(O1)C(=O)CCl)C)Cl)Cl)C)F)C |
| Purity | > 95% |
| PubChem Compound | 10323902 |
| Last Modified | Apr 15 2024 |
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